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Compound of Interest

Compound Name:
p-t-Butylphenyl diphenyl

phosphate-d10

Cat. No.: B15558302 Get Quote

This technical guide provides a comprehensive overview of p-t-butylphenyl diphenyl

phosphate, with a specific focus on its deuterated isotopologue, p-t-butylphenyl diphenyl
phosphate-d10. The document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, synthesis, analytical

quantification, and biological implications.

Chemical and Physical Properties
p-t-Butylphenyl diphenyl phosphate is an organophosphate ester widely used as a flame

retardant and plasticizer. Its deuterated form, p-t-butylphenyl diphenyl phosphate-d10,

serves as an internal standard for quantitative analysis, enabling precise and accurate

measurements in complex matrices.

Property
p-t-Butylphenyl diphenyl
phosphate

p-t-Butylphenyl diphenyl
phosphate-d10

Molecular Formula C₂₂H₂₃O₄P C₂₂H₁₃D₁₀O₄P

Molecular Weight 382.39 g/mol 392.45 g/mol

CAS Number 981-40-8 Not available
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The synthesis of p-t-butylphenyl diphenyl phosphate is typically achieved through the reaction

of p-t-butylphenol with phosphorus oxychloride. The following is a generalized laboratory-scale

protocol.

Experimental Protocol: Synthesis
Materials:

p-t-Butylphenol

Phosphorus oxychloride (POCl₃)

Pyridine (or other suitable base)

Anhydrous diethyl ether (or other suitable solvent)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve p-t-

butylphenol in anhydrous diethyl ether.

Cool the solution in an ice bath.

Slowly add phosphorus oxychloride to the stirred solution.

Add pyridine dropwise to the reaction mixture to neutralize the HCl byproduct generated.

Allow the reaction to warm to room temperature and stir for several hours until completion

(monitor by TLC).

Quench the reaction by slowly adding water.
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Transfer the mixture to a separatory funnel and wash sequentially with dilute HCl, saturated

NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to yield the crude product.

Purify the crude product by column chromatography on silica gel or recrystallization from a

suitable solvent system to obtain pure p-t-butylphenyl diphenyl phosphate.

The synthesis of the deuterated analogue follows a similar procedure, utilizing deuterated

starting materials.
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Analytical Quantification
High-Performance Liquid Chromatography (HPLC) is a common technique for the

quantification of p-t-butylphenyl diphenyl phosphate in various samples. The use of p-t-
butylphenyl diphenyl phosphate-d10 as an internal standard is crucial for achieving high

accuracy and precision.

Experimental Protocol: HPLC Analysis
Instrumentation:

HPLC system with a UV or Diode Array Detector (DAD)

C18 reverse-phase analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water is typically used. The exact gradient

program should be optimized for the specific sample matrix. A starting point could be 60:40

(acetonitrile:water) with a linear gradient to 95:5 over 15 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 265 nm

Injection Volume: 10 µL

Sample Preparation:

Extraction: For solid samples, an extraction step using a suitable solvent like acetonitrile or

methanol is required. Sonication or Soxhlet extraction can be employed. Liquid samples may

only require dilution.

Internal Standard Spiking: A known amount of p-t-butylphenyl diphenyl phosphate-d10 is

added to each sample and calibration standard.
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Cleanup: Depending on the complexity of the sample matrix, a solid-phase extraction (SPE)

cleanup step may be necessary to remove interfering substances.

Filtration: All samples and standards should be filtered through a 0.22 µm syringe filter

before injection.

Quantification: A calibration curve is generated by plotting the ratio of the peak area of the

analyte to the peak area of the internal standard against the concentration of the analyte. The

concentration of p-t-butylphenyl diphenyl phosphate in the samples is then determined from

this calibration curve.

Biological Effects and Signaling Pathway
Interactions
Recent research has highlighted the toxicological effects of p-t-butylphenyl diphenyl phosphate,

particularly its impact on developmental processes. Studies have shown that this compound

can disrupt endochondral ossification, the process by which bone tissue is created from

cartilage.[1] This disruption is linked to the interference of p-t-butylphenyl diphenyl phosphate

with the Hedgehog signaling pathway.[1]

The Hedgehog signaling pathway is a crucial regulator of embryonic development, including

limb and skeletal formation. The binding of a Hedgehog ligand (such as Sonic Hedgehog, SHH)

to its receptor Patched (PTCH1) alleviates the inhibition of Smoothened (SMO). This allows

SMO to activate the GLI family of transcription factors, which then translocate to the nucleus

and regulate the expression of target genes involved in cell proliferation, differentiation, and

survival.

Exposure to p-t-butylphenyl diphenyl phosphate has been shown to alter the expression of

genes within this pathway, leading to abnormal bone development in murine limb bud cultures.

[1]
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Conclusion
p-t-Butylphenyl diphenyl phosphate and its deuterated analogue are important compounds for

industrial applications and scientific research. Understanding their chemical properties,

synthesis, and analytical quantification is essential for their safe and effective use.
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Furthermore, elucidating their biological effects, such as the disruption of the Hedgehog

signaling pathway, is critical for assessing their potential risks to human health and the

environment. This technical guide provides a foundational resource for professionals working

with these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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